2-[(2-Fluorophenyl)methyl-methylamino]acetamide

• IUPAC Name: 2-[(2-fluorophenyl)methyl-methylamino]acetamide
• InChI: InChI=1S/C10H13FN2O/c1-13(7-10(12)14)6-8-4-2-3-5-9(8)11/h2-5H,6-7H2,1H3,(H2,12,14)
• InChI Key: LZHBCUMHCCPBDC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1F)CC(=O)N
• Molecular Formula: C10H13FN2O
• Molecular Weight: 196.22 g/mol

Description

2-[(2-Fluorophenyl)methyl-methylamino]acetamide is a chemical compound that belongs to the class of amides. It is commonly referred to as FMAA and has been widely studied for its potential applications in scientific research.

Mechanism of Action

FMAA exerts its inhibitory effects on enzymes by binding to their active sites and preventing the normal functioning of these enzymes. This leads to the accumulation of various neurotransmitters and other molecules, which can have significant effects on various physiological and biochemical processes.
Biochemical and Physiological Effects:
FMAA has been shown to have significant effects on various physiological and biochemical processes. It has been shown to exhibit potent anti-inflammatory effects and can also modulate the immune system. Additionally, FMAA has been shown to have potential applications in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of FMAA is its potent inhibitory effects on various enzymes. This makes it a valuable tool for studying the role of these enzymes in various physiological and biochemical processes. However, one of the limitations of FMAA is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of FMAA. One potential direction is the development of more potent and selective inhibitors of various enzymes. Additionally, the potential applications of FMAA in the treatment of various neurological disorders warrant further investigation. Finally, the potential toxicity of FMAA should be further studied to determine its safety and potential applications in various experiments.
Conclusion:
In conclusion, FMAA is a valuable compound for scientific research due to its potent inhibitory effects on various enzymes. It has potential applications in the treatment of various neurological disorders and warrants further investigation. However, its potential toxicity should be further studied to determine its safety and potential applications in various experiments.

Synthesis Methods

The synthesis of FMAA involves the reaction between 2-Fluorobenzylamine and 2-Bromoacetylacetamide in the presence of a catalyst. The resulting compound is then purified using various methods such as column chromatography to obtain a pure form of FMAA.

Scientific Research Applications

FMAA has been studied extensively for its potential applications in scientific research. It has been shown to exhibit potent inhibitory effects on various enzymes such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). These enzymes play important roles in various physiological and biochemical processes and their inhibition can lead to significant changes in these processes.